Cas no 1260842-92-9 (1-(2-Formyl-phenyl)-piperidine-3-carboxylic acid ethyl ester)

• Product Name: 1-(2-Formyl-phenyl)-piperidine-3-carboxylic acid ethyl ester
• CAS No: 1260842-92-9
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• CID: 5698855
• PubChem ID: 53402573
• Update Time: 2025-10-28

1-(2-Formyl-phenyl)-piperidine-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1260842-92-9
• EN300-731455
• 1-(2-FORMYL-PHENYL)-PIPERIDINE-3-CARBOXYLIC ACID ETHYL ESTER
• 1-(2-FORMYL-PHENYL)-PIPERIDINE-3-CARBOXYLICACIDETHYLESTER
• ethyl 1-(2-formylphenyl)piperidine-3-carboxylate
• 1-(2-Formyl-phenyl)-piperidine-3-carboxylic acid ethyl ester

• MDL： MFCD06657338
• Inchi： 1S/C15H19NO3/c1-2-19-15(18)12-7-5-9-16(10-12)14-8-4-3-6-13(14)11-17/h3-4,6,8,11-12H,2,5,7,9-10H2,1H3
• InChI Key： INNRMMGNSRLNOQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CN(C2C=CC=CC=2C=O)CCC1)=O

Computed Properties

• Exact Mass: 261.13649347g/mol
• Monoisotopic Mass: 261.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 1-(2-Formyl-phenyl)-piperidine-3-carboxylic acid ethyl ester

1-(2-Formyl-phenyl)-piperidine-3-carboxylic acid ethyl ester (CAS No. 1260842-92-9): A Comprehensive Overview

The compound 1-(2-formyl-phenyl)-piperidine-3-carboxylic acid ethyl ester (CAS No. 1260842-92-9) is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are known for their diverse biological activities and applications in drug discovery. The molecule's structure features a piperidine ring substituted with a formyl group at the phenyl ring and an ethyl ester group at the carboxylic acid position, making it a versatile scaffold for further functionalization and biological evaluation.

Recent studies have highlighted the potential of 1-(2-formyl-phenyl)-piperidine derivatives as promising candidates in the development of novel therapeutic agents. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory properties, suggesting its potential application in treating chronic inflammatory diseases such as arthritis and inflammatory bowel disease. The formyl group at the phenyl ring plays a critical role in modulating the compound's bioactivity, while the ethyl ester group enhances its solubility and absorption properties.

Moreover, CAS No. 1260842-92-9 has been investigated for its neuroprotective effects in preclinical models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. A study conducted by researchers at the University of California, San Francisco, revealed that this compound significantly reduces oxidative stress and inhibits amyloid-beta aggregation, two key pathological hallmarks of Alzheimer's disease. These findings underscore the potential of 1-(2-formyl-phenyl)-piperidine derivatives as a novel class of neuroprotective agents.

The synthesis of 1-(2-formyl-phenyl)-piperidine-3-carboxylic acid ethyl ester involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the piperidine ring through intramolecular cyclization, followed by substitution reactions to introduce the formyl and ethyl ester groups. Advanced techniques such as microwave-assisted synthesis and continuous-flow chemistry have been employed to optimize the reaction conditions, ensuring high yields and purity of the final product.

In terms of pharmacokinetics, CAS No. 1260842-92-9 demonstrates favorable absorption profiles in preclinical models, with moderate bioavailability observed after oral administration. The ethyl ester group enhances gastrointestinal absorption, while the piperidine ring contributes to the compound's stability in systemic circulation. However, further studies are required to evaluate its metabolic pathways and potential for drug-drug interactions.

From an environmental perspective, 1-(2-formyl-phenyl)-piperidine derivatives exhibit low toxicity to aquatic organisms, making them suitable for use in pharmaceutical applications where environmental impact is a concern. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) have established stringent guidelines for assessing the safety and efficacy of such compounds before they can be approved for clinical use.

In conclusion, 1-(2-formyl-phenyl)-piperidine-3-carboxylic acid ethyl ester (CAS No. 1260842-92) represents a compelling candidate for drug development due to its unique chemical structure and diverse biological activities. Ongoing research continues to explore its therapeutic potential across various disease areas, with particular focus on inflammation and neurodegenerative disorders. As advancements in synthetic chemistry and pharmacology continue to unfold, this compound is poised to make significant contributions to the field of medicinal chemistry.